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Compound of Interest

Compound Name: 2-(Butylamino)ethanol

Cat. No.: B091342

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, safety
protocols, and applications of 2-(Butylamino)ethanol (CAS 111-75-1). The information is
presented to be a valuable resource for laboratory work and research and development
projects.

Core Properties

2-(Butylamino)ethanol, also known as N-Butylethanolamine, is a secondary amine that
possesses both a hydroxyl and a secondary amine functional group.[1][2] This bifunctionality
makes it a versatile chemical intermediate and additive in various industrial and research
applications.[1][2] It is a colorless to pale yellow liquid with a characteristic amine-like odor.[3]

[4]

Physicochemical Data

The key physicochemical properties of 2-(Butylamino)ethanol are summarized in the table
below for easy reference.
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Property Value Source
Molecular Formula CeH1sNO [1112]
Molecular Weight 117.19 g/mol [2][3]
Appearance Colorless to pale yellow liquid [11[3114]
Odor Amine-like [4115]
Boiling Point 198 - 200 °C [41[5]
Melting Point -2.5°C [4]
Density 0.891 g/cm3 at 25 °C [4]

Refractive Index

n20/D 1.444

[6]

pH

11.9 (100 g/L solution at 20 °C)

[1]5]

Water Solubility

~1000 g/L at 20 °C (Soluble)

[1I(31[5]

Partition Coefficient (log Pow)

0.64 at 25 °C

[5]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-

(Butylamino)ethanol. While raw spectral data is extensive, this guide notes the availability of
IH NMR, 3C NMR, and IR spectra for this compound.[3][7][8] Researchers can find spectral
data in various chemical databases.

Safety and Handling

2-(Butylamino)ethanol is a combustible liquid and is harmful if swallowed.[5] It causes severe

skin burns and serious eye damage.[1][5] Proper personal protective equipment (PPE),

including gloves, protective clothing, and eye/face protection, is mandatory when handling this

chemical.

Hazard Identification and Precautionary Measures
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Hazard Class

GHS Classification

Precautionary Statements
(Selected)

Flammability

Flammable liquids (Category
4)

P210: Keep away from
heat/sparks/open flames/hot

surfaces. No smoking.

Acute Toxicity

Acute toxicity, Oral (Category
4)

P270: Do not eat, drink or
smoke when using this
product. P301 + P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel

unwell.

Skin Corrosion

Skin corrosion (Category 1B)

P280: Wear protective gloves/
protective clothing/ eye
protection/ face protection.
P302 + P352: IF ON SKIN:

Wash with plenty of water.

Eye Damage

Serious eye damage

(Category 1)

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

icoloaical

Test

Species

Route

Value

LD50 Rat

Oral

892 - 1,310 mg/kg

This data is based on available safety data sheets and should be used for informational

purposes. Always refer to the most current SDS before handling.

Experimental Protocols
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Detailed, step-by-step experimental protocols for the synthesis and analysis of 2-
(Butylamino)ethanol are proprietary to the entities that developed them. However, this section
outlines the general methodologies based on publicly available information.

General Synthesis Methodology

A common method for the synthesis of amino alcohols like 2-(Butylamino)ethanol involves the
reaction of an amine with an epoxide or a halo-alcohol. For instance, the reaction of n-
butylamine with ethylene oxide would yield 2-(butylamino)ethanol. Another approach involves
the catalytic amination of diethylene glycol with tert-butylamine in the presence of hydrogen
and a copper-containing catalyst.[5] The reaction is typically carried out at elevated
temperatures and pressures.[5] Purification of the final product is generally achieved through
distillation.

Analytical Characterization

Purity Determination (Gas Chromatography - GC): The purity of 2-(Butylamino)ethanol is
often determined using gas chromatography. A typical protocol would involve:

e Instrument: A gas chromatograph equipped with a flame ionization detector (FID).

o Column: A capillary column suitable for amine analysis, such as one with a polyethylene
glycol stationary phase.

o Carrier Gas: Helium or nitrogen.

o Temperature Program: An initial oven temperature held for a few minutes, followed by a
ramp up to a final temperature to ensure the elution of all components.

« Injection: A small volume of the sample, either neat or diluted in a suitable solvent like
methanol or ethanol, is injected.

e Analysis: The peak area of 2-(Butylamino)ethanol is compared to the total area of all peaks
to determine its purity.

Structural Confirmation (NMR and FTIR Spectroscopy):
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are used to
confirm the chemical structure. A deuterated solvent such as chloroform-d (CDCIs) or
deuterium oxide (D20) is used to prepare the sample. The chemical shifts, splitting patterns,
and integration of the peaks in the *H NMR spectrum, along with the number and chemical
shifts of the signals in the 13C NMR spectrum, provide a detailed map of the molecule's
structure.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the
functional groups present. The sample can be analyzed as a neat liquid between salt plates
(e.g., NaCl or KBr) or using an Attenuated Total Reflectance (ATR) accessory. Key
characteristic peaks to look for include the O-H stretch from the alcohol group, the N-H
stretch from the secondary amine, and C-H and C-N stretches.

Visualizations
Experimental Workflow for Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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